Cas no 2361642-23-9 (N-2-hydroxy-3-(2-methylmorpholin-4-yl)propylprop-2-enamide)

• Product Name: N-2-hydroxy-3-(2-methylmorpholin-4-yl)propylprop-2-enamide
• CAS No: 2361642-23-9
• MF: C₁₁H₂₀N₂O₃
• MW: 228.288103103638
• CID: 5378164
• PubChem ID: 139015395
• Update Time: 2025-10-30

N-2-hydroxy-3-(2-methylmorpholin-4-yl)propylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[2-Hydroxy-3-(2-methyl-4-morpholinyl)propyl]-2-propenamide
• N-2-hydroxy-3-(2-methylmorpholin-4-yl)propylprop-2-enamide

• Inchi： 1S/C11H20N2O3/c1-3-11(15)12-6-10(14)8-13-4-5-16-9(2)7-13/h3,9-10,14H,1,4-8H2,2H3,(H,12,15)
• InChI Key： ULHGOVUGUPIIOZ-UHFFFAOYSA-N
• SMILES： C(NCC(O)CN1CCOC(C)C1)(=O)C=C

Experimental Properties

• Density: 1.081±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 449.9±45.0 °C(Predicted)
• pka: 14.16±0.20(Predicted)

Additional information on N-2-hydroxy-3-(2-methylmorpholin-4-yl)propylprop-2-enamide

Professional Introduction to Compound with CAS No. 2361642-23-9 and Product Name: N-2-hydroxy-3-(2-methylmorpholin-4-yl)propylprop-2-enamide

Compound with the CAS number 2361642-23-9 and the product name N-2-hydroxy-3-(2-methylmorpholin-4-yl)propylprop-2-enamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a hydroxy group at the 2-position and a methylmorpholine moiety at the 3-position introduces specific chemical properties that make it a promising candidate for further investigation.

The N-2-hydroxy-3-(2-methylmorpholin-4-yl)propylprop-2-enamide structure is characterized by its amide functional group, which is a key pharmacophore in many bioactive molecules. The amide bond not only contributes to the compound's solubility and stability but also plays a crucial role in its interactions with biological targets. The hydroxy group enhances hydrogen bonding capabilities, which can be exploited for improved binding affinity to protein receptors. Meanwhile, the methylmorpholine ring introduces steric and electronic features that can modulate the compound's pharmacokinetic properties.

Recent research in the field of drug discovery has highlighted the importance of polyfunctionalized heterocycles in developing novel therapeutic agents. The methylmorpholine moiety in this compound is particularly noteworthy, as it has been shown to enhance metabolic stability and improve oral bioavailability. This structural feature aligns with current trends in medicinal chemistry, where designing molecules with multiple functional groups is essential for achieving optimal pharmacological profiles.

One of the most exciting aspects of N-2-hydroxy-3-(2-methylmorpholin-4-yl)propylprop-2-enamide is its potential application in the development of small-molecule inhibitors targeting various disease-related pathways. For instance, studies have suggested that compounds with similar structural motifs may interact with enzymes involved in inflammation and cancer progression. The hydroxy group and amide bond provide multiple interaction points with biological targets, making this compound a versatile scaffold for drug design.

The synthesis of N-2-hydroxy-3-(2-methylmorpholin-4-yl)propylprop-2-enamide involves multi-step organic reactions that showcase the synthetic prowess of modern pharmaceutical chemistry. The introduction of the hydroxy group at the 2-position requires careful control of reaction conditions to avoid unwanted side products. Similarly, the installation of the methylmorpholine ring demands precise functionalization techniques to ensure high yield and purity. These synthetic challenges highlight the compound's complexity and its potential as a tool for exploring new chemical space.

In terms of biological activity, preliminary studies have demonstrated that derivatives of this compound exhibit promising effects on certain enzymatic targets. The hydroxy group has been shown to enhance binding affinity through hydrogen bonding interactions, while the methylmorpholine moiety modulates electronic properties for optimal receptor engagement. These findings are consistent with recent literature suggesting that polyfunctionalized heterocycles can serve as effective scaffolds for drug discovery.

The pharmacokinetic profile of N-2-hydroxy-3-(2-methylmorpholin-4-yl)propylprop-2-enamide is another area of interest. The presence of both polar (hydroxy group) and lipophilic (methylmorpholine ring) features suggests that this compound may exhibit favorable solubility and distribution properties. Such characteristics are crucial for developing drugs that can be administered orally and achieve therapeutic concentrations in vivo. Further studies are needed to fully elucidate its pharmacokinetic behavior, but these initial findings are encouraging.

Future research directions for this compound include exploring its potential as an intermediate in larger synthetic schemes and investigating its interactions with biological targets using computational modeling techniques. The combination of experimental synthesis and computational analysis will provide a comprehensive understanding of its structure-property relationships. This approach is essential for optimizing lead compounds into viable drug candidates.

The broader significance of compounds like N-2-hydroxy-3-(2-methylmorpholin-4-yI)propylprop--enamide lies in their ability to push the boundaries of drug discovery innovation. By incorporating multiple functional groups into a single molecular framework, these compounds offer opportunities to address complex biological questions and develop novel therapeutics for unmet medical needs. As research continues to evolve, it is likely that more derivatives will emerge, further expanding our understanding of their potential applications.